Cas no 63977-52-6 (Benzenaminium,5-hydroxy-N,N,N,2,4-pentamethyl-, bromide (1:1))

• Product Name: Benzenaminium,5-hydroxy-N,N,N,2,4-pentamethyl-, bromide (1:1)
• CAS No: 63977-52-6
• MF: C₁₁H₁₈BrNO
• MW: 260.170722484589
• CID: 503452
• PubChem ID: 45796
• Update Time: 2025-04-19

Benzenaminium,5-hydroxy-N,N,N,2,4-pentamethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,5-hydroxy-N,N,N,2,4-pentamethyl-, bromide (1:1)
• (5-hydroxy-2,4-dimethylphenyl)-trimethylazanium,bromide
• AMMONIUM, (2,4-DIMETHYL-5-HYDROXYPHENYL)TRIMETHYL-, BROMIDE
• Ro 2-3582
• 63977-52-6
• (2,4-Dimethyl-5-hydroxyphenyl)trimethylammonium bromide

• Inchi： 1S/C11H17NO.BrH/c1-8-6-9(2)11(13)7-10(8)12(3,4)5;/h6-7H,1-5H3;1H
• InChI Key： MKHNHUAKANLVLX-UHFFFAOYSA-N
• SMILES： [Br-].OC1C(C)=CC(C)=C(C=1)[N+](C)(C)C

Computed Properties

• Exact Mass: 240.9163
• Monoisotopic Mass: 259.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 19.9